Cas no 2228796-58-3 (2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine
• CAS No: 2228796-58-3
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• CID: 6509108
• PubChem ID: 165881260
• Update Time: 2025-05-19

2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine
• EN300-1861073
• [2,2-dimethyl-3-(4-phenylphenyl)cyclopropyl]methanamine
• 2228796-58-3

• Inchi： 1S/C18H21N/c1-18(2)16(12-19)17(18)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11,16-17H,12,19H2,1-2H3
• InChI Key： WIGAAHWESYUHCX-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC(C3C=CC=CC=3)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 251.167399674g/mol
• Monoisotopic Mass: 251.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine (CAS No. 2228796-58-3)

2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine (CAS No. 2228796-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclopropylmethanamine derivative features a unique structural framework, combining a dimethyl-substituted cyclopropane ring with a biphenyl moiety, making it a valuable intermediate for drug discovery and advanced material applications.

The compound's molecular structure exhibits remarkable stability due to the cyclopropyl ring, which is known for its angle strain and unique electronic properties. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The phenylphenyl substitution pattern enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in modern neuropharmacology.

Recent studies highlight the growing importance of cyclopropylamine derivatives in medicinal chemistry, with particular focus on their role as enzyme inhibitors. The 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine structure has shown promise in computational docking studies for targets involved in neurodegenerative diseases, aligning with current research trends in Alzheimer's and Parkinson's therapeutics.

From a synthetic chemistry perspective, this compound represents an interesting challenge due to the steric hindrance introduced by both the gem-dimethyl groups and the bulky biphenyl system. Advanced coupling techniques and asymmetric synthesis methods are often employed to construct such architecturally complex molecules efficiently. These synthetic approaches are frequently discussed in organic chemistry forums and academic circles, reflecting the compound's relevance to cutting-edge research.

The material science applications of 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine are equally noteworthy. Its rigid, aromatic-rich structure makes it a potential candidate for developing novel liquid crystal materials or organic semiconductors. These applications align with the growing demand for advanced organic electronic materials in display technologies and flexible electronics—a rapidly expanding market sector.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 13C NMR for the quaternary cyclopropyl carbons), high-resolution mass spectrometry, and X-ray crystallography when single crystals can be obtained. The distinct spectroscopic signatures of the cyclopropylmethanamine moiety serve as valuable diagnostic tools for researchers working with similar structures.

In the context of green chemistry initiatives, synthetic routes to 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine have evolved to incorporate more sustainable approaches. Recent literature describes catalytic methods that reduce heavy metal usage and improve atom economy—a response to the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

The stability profile of this compound under various conditions is another area of active investigation. Preliminary data suggests that the sterically protected cyclopropane ring confers remarkable resistance to thermal degradation, making it potentially useful for high-temperature applications. This property is particularly relevant for researchers developing materials for extreme environments.

From a regulatory perspective, while 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine itself is not currently classified as hazardous, researchers must exercise standard precautions when handling any fine chemicals. Proper personal protective equipment and ventilation are recommended, in line with general laboratory safety protocols for organic compounds.

The commercial availability of CAS 2228796-58-3 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 99%. The pricing structure often reflects the complexity of its synthesis and purification challenges.

Future research directions for this compound may include exploration of its chiral derivatives, given the increasing importance of enantiopure compounds in pharmaceutical development. The cyclopropylmethanamine scaffold presents opportunities for creating stereocenters that could lead to novel bioactive molecules with improved selectivity profiles.

In summary, 2,2-dimethyl-3-(4-phenylphenyl)cyclopropylmethanamine (CAS No. 2228796-58-3) represents a fascinating intersection of structural complexity and practical utility. Its applications span from potential pharmaceutical intermediates to advanced material components, making it a compound of continuing interest across multiple scientific disciplines. As research progresses, we anticipate new discoveries that will further expand the utility of this versatile chemical entity.